Dodeca-2,4,6,8,10-pentaenal
Overview
Description
2,4,6,8,10-dodecapentaenal is a medium-chain fatty aldehyde.
Scientific Research Applications
Spectral and Photophysical Properties
- Dodeca-2,4,6,8,10-pentaenal shows spectral properties similar to retinals and linear polyenes. This compound is important for its emission properties, which depend on hydrogen bonding, and its spectra are characterized by a progression of single and double bond modes (Hudson & Loda, 1981).
- A study on 2,4,6,8,10-dodecapentaenal revealed a weakly allowed state, identified as the lowest excited singlet state, in its one-photon absorption and excitation spectra. This finding is crucial for understanding the fluorescence quantum yield and intrinsic lifetime data of the polyenal (Becker, Das & Kogan, 1979).
Chemical Synthesis and Reactions
- Research on the bromination of benzobicyclic systems with 1,2-dibromotetrachloroethane (DBTCE) included the study of tricyclo[6.2.2.02,7]dodeca-2,4,6,9,11-pentaene. This study provided insights into the rearrangement and non-rearranged products formed during bromination (Daştan, 2001).
- The general approach to the synthesis of polyquinenes included studies directed toward the preparation of dicyclopenta[cd,gh]pentalene, utilizing tetracyclo[7.2.1.0 4,11 .0 6,10 ]dodeca-2,5,7,12-tetrol 10 (Lannoye & Cook, 1987).
Pharmacokinetics and Bioavailability
- Research on Echinacea preparations identified dodeca-2E, 4E, 8E, 10E/Z-tetraenoic acid isobutylamides as main alkamides with immune-modulating activities. The study assessed the absolute and relative bioavailabilities of these compounds, crucial for interpreting pharmacological testing (Wölkart et al., 2009).
Potential Medical Applications
- Dodeca(carboranyl)-substituted closomers were synthesized as boron-rich, unimolecular nanospheres. These have potential as drug-delivery platforms for boron neutron capture therapy (BNCT), highlighting the compound's significance in medical applications (Thomas & Hawthorne, 2001).
properties
CAS RN |
53193-45-6 |
|---|---|
Molecular Formula |
C12H14O |
Molecular Weight |
174.24 g/mol |
IUPAC Name |
dodeca-2,4,6,8,10-pentaenal |
InChI |
InChI=1S/C12H14O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h2-12H,1H3 |
InChI Key |
NLPJEWTYXLOFLM-GNUNTXLASA-N |
Isomeric SMILES |
C/C=C/C=C/C=C/C=C/C=C/C=O |
SMILES |
CC=CC=CC=CC=CC=CC=O |
Canonical SMILES |
CC=CC=CC=CC=CC=CC=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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